Cas no 190911-89-8 (5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 190911-89-8
• MF: C₁₁H₁₅ClN₂OS
• MW: 258.767600297928
• CID: 5939892
• PubChem ID: 5344707
• Update Time: 2025-09-22

5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride
• 5-ethoxy-2-(ethylthio)-1H-benzo[d]imidazole hydrochloride
• DTXSID90417224
• SMR000122669
• 190911-89-8
• CHEMBL1569067
• F1279-0032
• 5-Ethoxy-2-ethylsulfanyl-1H-benzoimidazole
• Z56758442
• MLS000523596
• 5916-51-8
• 6-Ethoxy-2-(ethylsulfanyl)-1H-benzimidazole--hydrogen chloride (1/1)
• BIM-0037313.P001
• AKOS024332742
• 6-ethoxy-2-ethylsulfanyl-1H-benzimidazole;hydrochloride
• ethyl 2-(ethylthio)-1H-benzimidazol-5-yl ether hydrochloride
• 5-ethoxy-2ethylthiobenzimidazole hydrochloride

• Inchi： 1S/C11H14N2OS.ClH/c1-3-14-8-5-6-9-10(7-8)13-11(12-9)15-4-2;/h5-7H,3-4H2,1-2H3,(H,12,13);1H
• InChI Key： CDKXGFXNRMGHNY-UHFFFAOYSA-N
• SMILES： O(C1C=CC2NC(SCC)=NC=2C=1)CC.Cl

Computed Properties

• Exact Mass: 258.0593620g/mol
• Monoisotopic Mass: 258.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Additional information on 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride

Comprehensive Overview of 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride (CAS No. 190911-89-8)

5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride (CAS No. 190911-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodiazole core, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which include an ethoxy group and an ethylsulfanyl moiety, contributing to its reactivity and solubility profiles.

In recent years, the demand for heterocyclic compounds like 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride has surged due to their versatility in medicinal chemistry. The compound's CAS No. 190911-89-8 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research. Its potential as a pharmacophore or intermediate in synthesizing bioactive molecules makes it a subject of ongoing exploration.

One of the key trends in the scientific community is the focus on sustainable synthesis and green chemistry. Researchers are investigating eco-friendly methods to produce 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Additionally, the compound's solubility and stability under various conditions are critical factors for its application in drug formulation.

The benzodiazole scaffold is known for its role in designing enzyme inhibitors and receptor modulators. As such, 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride is being evaluated for its interactions with biological targets. Recent studies highlight its potential in addressing challenges related to drug resistance and target specificity, which are hot topics in the pharmaceutical industry.

From a technical perspective, the compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are essential for quality control and structural verification. Laboratories worldwide rely on these analytical techniques to ensure the purity and consistency of CAS No. 190911-89-8. Furthermore, advancements in computational chemistry have enabled researchers to predict the compound's behavior in silico, accelerating the discovery process.

In summary, 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride (CAS No. 190911-89-8) represents a promising area of research with broad implications for drug development and molecular science. Its unique chemical properties, combined with the growing emphasis on sustainable practices and precision medicine, position it as a valuable asset in modern chemistry.